![molecular formula C7H8N4 B3118339 2-Methylpyrazolo[1,5-a]pyrimidin-7-amine CAS No. 2369-83-7](/img/structure/B3118339.png)
2-Methylpyrazolo[1,5-a]pyrimidin-7-amine
Overview
Description
2-Methylpyrazolo[1,5-a]pyrimidin-7-amine is a chemical compound with the CAS Number: 2369-83-7 . It has a molecular weight of 148.17 . This compound is typically stored at room temperature and comes in a powder form .
Synthesis Analysis
The synthesis of 2-Methylpyrazolo[1,5-a]pyrimidin-7-amine and its derivatives has been widely studied . A family of pyrazolo[1,5-a]pyrimidines (PPs) has been identified as strategic compounds for optical applications due to their simpler and greener synthetic methodology . The overall yield of these compounds is high, and the sub-products generated during this synthesis are methanol, dimethylamine, and water .Molecular Structure Analysis
The molecular structure of 2-Methylpyrazolo[1,5-a]pyrimidin-7-amine is a fused, rigid, and planar N-heterocyclic system that contains both pyrazole and pyrimidine rings . This fused pyrazole is a privileged scaffold for combinatorial library design and drug discovery because its great synthetic versatility permits structural modifications throughout its periphery .Chemical Reactions Analysis
The chemical reactions of 2-Methylpyrazolo[1,5-a]pyrimidin-7-amine have been studied in the context of its use as a fluorophore . Electron-donating groups (EDGs) at position 7 on the fused ring improve both the absorption and emission behaviors . The properties and stability found in these compounds are comparable to commercial probes such as coumarin-153, prodan, and rhodamine 6G .Physical And Chemical Properties Analysis
2-Methylpyrazolo[1,5-a]pyrimidin-7-amine is a solid at room temperature . It has a melting point of 184-187°C . The dipole moment changes (Δμ) in those compounds were calculated to be 10.3, 12.8, and 19.0 D .Scientific Research Applications
Antitumor Properties
Pyrazolo[1,5-a]pyrimidines exhibit promising anticancer potential. Researchers have synthesized various derivatives of this scaffold and investigated their effects on cancer cells. These compounds can act as inhibitors of specific enzymes involved in cancer progression, making them valuable candidates for drug development .
Enzymatic Inhibition
The pyrazolo[1,5-a]pyrimidine core has been studied for its ability to inhibit enzymes. By targeting specific enzymes, these compounds can modulate biological processes. Researchers have explored their inhibitory effects on kinases, proteases, and other enzyme families .
Photophysical Properties
Pyrazolo[1,5-a]pyrimidines possess significant photophysical properties. These include fluorescence and phosphorescence, making them useful in designing fluorescent probes and sensors. Their photobleaching performance compares favorably with commercial probes .
Drug Design and Discovery
The structural versatility of pyrazolo[1,5-a]pyrimidines allows for modifications throughout their periphery. This flexibility makes them privileged scaffolds for combinatorial library design and drug discovery. Researchers have explored their potential as selective inhibitors for specific isoforms, such as PI3K δ .
Materials Science
Beyond medicinal applications, pyrazolo[1,5-a]pyrimidines have attracted attention in material science due to their unique structure. Researchers have investigated their use in catalysts and materials, opening up new avenues for innovation in chemistry and materials engineering.
Other Applications
While the above fields represent key areas, pyrazolo[1,5-a]pyrimidines continue to find applications in diverse domains. Their versatile nature invites exploration in fields such as organic synthesis, bioorganic chemistry, and beyond.
Safety and Hazards
While specific safety and hazards information for 2-Methylpyrazolo[1,5-a]pyrimidin-7-amine was not found, it’s generally recommended to avoid dust formation, avoid breathing mist, gas or vapours, avoid contacting with skin and eye, and use personal protective equipment when handling similar chemical compounds .
Future Directions
2-Methylpyrazolo[1,5-a]pyrimidin-7-amine and its derivatives have potential applications in various fields. They have been identified as strategic compounds for optical applications . Moreover, they have been studied for their anticancer potential and enzymatic inhibitory activity . Future research could focus on exploring these applications further and developing new synthetic routes and applications for these compounds .
Mechanism of Action
Target of Action
The primary target of 2-Methylpyrazolo[1,5-a]pyrimidin-7-amine is a flavin adenine dinucleotide (FAD)-dependent hydroxylase . This enzyme promotes compound catabolism by hydroxylation from molecular oxygen .
Mode of Action
The compound interacts with its target, the FAD-dependent hydroxylase, in a way that promotes compound catabolism . This interaction results in changes to the enzyme’s activity, which can affect the overall metabolic processes within the cell .
Biochemical Pathways
These are common pathways targeted by other compounds with similar core structures .
Pharmacokinetics
The compound’s molecular weight of 14817 suggests that it may have favorable bioavailability.
Result of Action
The molecular and cellular effects of 2-Methylpyrazolo[1,5-a]pyrimidin-7-amine’s action are largely dependent on its interaction with the FAD-dependent hydroxylase . By promoting compound catabolism, the compound may influence various cellular processes and metabolic pathways .
Action Environment
The action, efficacy, and stability of 2-Methylpyrazolo[1,5-a]pyrimidin-7-amine can be influenced by various environmental factors. For instance, the presence of electron-donating groups (EDGs) at position 7 on the fused ring can improve both the absorption and emission behaviors of the compound . These intensities remain low with electron-withdrawing groups (ewgs) .
properties
IUPAC Name |
2-methylpyrazolo[1,5-a]pyrimidin-7-amine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N4/c1-5-4-7-9-3-2-6(8)11(7)10-5/h2-4H,8H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZEULJGWEVNSXFT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN2C(=CC=NC2=C1)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8N4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201277347 | |
Record name | 2-Methylpyrazolo[1,5-a]pyrimidin-7-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201277347 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
148.17 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methylpyrazolo[1,5-a]pyrimidin-7-amine | |
CAS RN |
2369-83-7 | |
Record name | 2-Methylpyrazolo[1,5-a]pyrimidin-7-amine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2369-83-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Methylpyrazolo[1,5-a]pyrimidin-7-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201277347 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-methylpyrazolo[1,5-a]pyrimidin-7-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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